N-({4-allyl-5-[(2-oxo-2-phenylethyl)thio]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzamide

• IUPAC Name: 4-bromo-N-[(5-phenacylsulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H19BrN4O2S/c1-2-12-26-19(13-23-20(28)16-8-10-17(22)11-9-16)24-25-21(26)29-14-18(27)15-6-4-3-5-7-15/h2-11H,1,12-14H2,(H,23,28)
• InChI Key: ZDRBKPWBMXLWHT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)CNC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C21H19BrN4O2S
• Molecular Weight: 471.4 g/mol

Description

“N-({4-allyl-5-[(2-oxo-2-phenylethyl)thio]-4H-1,2,4-triazol-3-yl}methyl)-4-bromobenzamide” is a complex organic compound. It contains several functional groups including an allyl group, a thioether, a 1,2,4-triazole ring, and a bromobenzamide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms, which can participate in various interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the bromine atom would likely make the compound relatively heavy and possibly volatile. The compound may also exhibit significant polarity due to the presence of the amide group.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. If this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future studies could focus on synthesizing this compound and studying its properties in more detail. If the compound is intended to be a drug, it would be important to conduct biological and pharmacological studies to determine its efficacy and safety.